1-Propyl-3-(trifluoromethyl)pyrazole

• IUPAC Name: 1-propyl-3-(trifluoromethyl)pyrazole
• InChI: InChI=1S/C7H9F3N2/c1-2-4-12-5-3-6(11-12)7(8,9)10/h3,5H,2,4H2,1H3
• InChI Key: XPQAQRWNQZDDBZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=CC(=N1)C(F)(F)F
• Molecular Formula: C7H9F3N2
• Molecular Weight: 178.15 g/mol

Description

1-Propyl-3-(trifluoromethyl)pyrazole is a heterocyclic compound. It is a pyrazole derivative, which is a class of compounds that have a five-membered aromatic ring with two nitrogen atoms and three carbon atoms.

Synthesis Analysis

The synthesis of pyrazole derivatives like this compound involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system. An improved synthesis technology of a similar compound, 1-methyl-3-trifluoromethyl-4-pyrazole carboxylic acid, involves sodium cyanoacetate via condensation, acylation, cyclization, and hydrolysis.

Chemical Reactions Analysis

Pyrazole derivatives undergo various chemical reactions. For instance, they can undergo a silver-mediated [3 + 2] cycloaddition with N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes to provide pyrazoles. They can also undergo a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines to provide functionalized pyrazoles.

Scientific Research Applications

1-Propyl-3-(trifluoromethyl)pyrazoleFMP is widely used in the field of scientific research. It has been used as a reagent in the synthesis of various pharmaceuticals, such as 5-amino-2-methyl-1-propyl-3-trifluoromethylpyrazole, which is used in the treatment of hypertension. It has also been used as a ligand in coordination chemistry, as a catalyst in organic reactions, and as a reagent in the synthesis of other organic compounds.

Mechanism of Action

Target of Action

Pyrazole derivatives are known to exhibit a wide spectrum of biological properties . They have been found to show activity against both gram-negative and gram-positive bacteria .

Mode of Action

Pyrazole derivatives are known to undergo alkylation with alkyl iodides in dmf to afford n-alkyl pyrazoles . They also participate in the synthesis of disubstituted pyrimidines .

Biochemical Pathways

Pyrazole derivatives have been found to exhibit a broad range of pharmacological properties .

Result of Action

Pyrazole derivatives are known to exhibit a wide spectrum of biological properties .

Action Environment

The success of suzuki–miyaura (sm) cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction, originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .

Advantages and Limitations for Lab Experiments

1-Propyl-3-(trifluoromethyl)pyrazoleFMP has many advantages for laboratory experiments. It is a colorless liquid with low volatility, and is soluble in organic solvents, making it easy to work with. It is also relatively inexpensive, making it an economical choice for laboratory experiments. The main limitation of 1-Propyl-3-(trifluoromethyl)pyrazoleFMP is its low boiling point, which makes it difficult to use in high-temperature experiments.

Future Directions

1-Propyl-3-(trifluoromethyl)pyrazoleFMP has many potential applications in the future. It could be used as a reagent in the synthesis of pharmaceuticals, as a ligand in coordination complexes, and as a catalyst in organic reactions. It could also be used in the development of new materials, such as polymers and nanomaterials. Additionally, it could be used in the development of new analytical techniques, such as chromatography and spectroscopy. Finally, it could be used in the development of new drugs, such as anti-cancer drugs, and in the development of new medical treatments.

Safety and Hazards

1-Propyl-3-(trifluoromethyl)pyrazole is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye.